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Compound of Interest

Compound Name: Carbazole D8

Cat. No.: B1428729 Get Quote

An In-depth Technical Resource for Researchers
and Drug Development Professionals
This technical guide provides a comprehensive overview of high-purity Carbazole-d8, a

deuterated form of carbazole, for researchers, scientists, and professionals in drug

development. This document details commercially available sources, key quantitative data, and

experimental protocols for its application as an internal standard and tracer compound.

Carbazole-d8 (1,2,3,4,5,6,7,8-octadeuteriocarbazole) is a valuable tool in various scientific

disciplines due to its isotopic stability and distinct mass difference from its non-deuterated

counterpart. Its applications span quantitative mass spectrometry, metabolic studies, and

environmental analysis.

Commercial Availability and Specifications
A range of chemical suppliers offer high-purity Carbazole-d8. The quality and specifications can

vary between suppliers, making it crucial for researchers to select a product that meets the

requirements of their specific application. The following table summarizes the offerings from

several prominent suppliers.
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Supplier
Product
Name

CAS
Number

Isotopic
Purity
(atom % D)

Chemical
Purity

Molecular
Weight (
g/mol )

Sigma-

Aldrich

Carbazole-

1,2,3,4,5,6,7,

8-d8

38537-24-5 ≥98 ≥95% (CP) 175.26

Cambridge

Isotope

Laboratories,

Inc.

Carbazole

(ring-D8,

98%)

38537-24-5 98 98% 175.26

BOC

Sciences

carbazole-

[d8]
38537-24-5 98 - -

Tokyo

Chemical

Industry (TCI)

Carbazole-

1,2,3,4,5,6,7,

8-d8

38537-24-5 >98.0 >98.0% (GC) 175.26

LGC

Standards

Carbazole

(D8,98%)
38537-24-5 98 - -

Benchchem Carbazole D8 38537-24-5 Typically ≥98 - 175.26

Mesbah

Energy Co.
Carbazole-d8 - High-purity - -

Chiron Carbazole-d8 97960-57-1 - - -

Synthesis and Quality Control
The most common method for synthesizing Carbazole-d8 is through an isotopic exchange

reaction.[1] This process typically involves reacting carbazole with a deuterium source, such as

heavy water (D₂O), often in the presence of a catalyst like trifluoroacetic anhydride.[1] To

achieve high isotopic enrichment (e.g., 99%), multiple reaction cycles may be necessary.[1]

The quality and purity of Carbazole-d8 are critical for its use in sensitive analytical applications.

The primary analytical techniques used for quality control include:
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Gas Chromatography-Mass Spectrometry (GC-MS): This technique is essential for

determining both chemical and isotopic purity.[1] It separates the deuterated compound from

any non-deuterated or partially deuterated carbazole, and the mass spectrometer allows for

precise quantification of deuterium incorporation by analyzing the mass-to-charge ratio (m/z)

of the molecular ion.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR can be used

to confirm the structure and assess the degree of deuteration. In ¹H NMR, the absence of

signals in the aromatic region indicates successful deuterium substitution. In ¹³C NMR, the

signals of deuterated carbons appear as multiplets due to one-bond carbon-deuterium

coupling.[1]

Experimental Protocols and Applications
Carbazole-d8 serves as a critical tool in a variety of experimental contexts. Its primary utility lies

in its ability to be distinguished from its endogenous, non-deuterated form by mass

spectrometry.

Carbazole-d8 as an Internal Standard in Quantitative
Mass Spectrometry
The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass

spectrometry, as it corrects for variations in sample preparation, injection volume, and

ionization efficiency.

Detailed Experimental Protocol:

Preparation of Stock Solutions:

Prepare a stock solution of the analyte (non-deuterated carbazole or a related compound)

in a suitable organic solvent (e.g., methanol, acetonitrile, or toluene) at a known

concentration (e.g., 1 mg/mL).

Prepare a stock solution of Carbazole-d8 in the same solvent at a known concentration

(e.g., 1 mg/mL).

Preparation of Calibration Standards:
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Create a series of calibration standards by spiking a known amount of the analyte stock

solution into a matrix that mimics the study samples (e.g., plasma, urine, or environmental

water).

To each calibration standard, add a fixed concentration of the Carbazole-d8 internal

standard. A common practice is to use a concentration in the mid-range of the analyte's

calibration curve.

Sample Preparation:

To each unknown sample, add the same fixed concentration of the Carbazole-d8 internal

standard as was added to the calibration standards.

Perform the necessary sample extraction and cleanup procedures (e.g., solid-phase

extraction, liquid-liquid extraction).

LC-MS/MS Analysis:

Analyze the prepared calibration standards and samples by liquid chromatography-

tandem mass spectrometry (LC-MS/MS).

Monitor the specific mass transitions for both the analyte and Carbazole-d8.

Data Analysis:

For each calibration standard and sample, calculate the peak area ratio of the analyte to

the Carbazole-d8 internal standard.

Construct a calibration curve by plotting the peak area ratio against the known

concentration of the analyte for the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.
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Workflow for Quantitative Analysis using Carbazole-d8 as an Internal Standard

Prepare Analyte and Carbazole-d8
Stock Solutions

Prepare Calibration Standards
(Analyte + Fixed Carbazole-d8)

Prepare Unknown Samples
(Sample + Fixed Carbazole-d8)

Sample Extraction and Cleanup

LC-MS/MS Analysis

Calculate Peak Area Ratios
(Analyte / Carbazole-d8)

Construct Calibration Curve

Quantify Analyte in Unknown Samples

Click to download full resolution via product page

Workflow for Quantitative Analysis using Carbazole-d8.

Carbazole-d8 as a Tracer in Environmental and
Metabolic Studies
Carbazole-d8 can be used as a tracer to study the fate and transport of carbazole and related

compounds in environmental systems or their metabolism in biological systems.[2]
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General Experimental Workflow:

Introduction of the Tracer: Introduce a known amount of Carbazole-d8 into the system of

interest (e.g., a soil column, a bioreactor, or a laboratory animal).

Sample Collection: Collect samples from the system over time (e.g., water samples, tissue

samples).

Sample Preparation: Extract and concentrate the analytes from the collected samples.

Analysis: Analyze the samples using a sensitive analytical technique, typically GC-MS or LC-

MS/MS, to differentiate and quantify both the deuterated tracer and any non-deuterated

compounds.

Data Interpretation: By tracking the concentration and transformation of Carbazole-d8 over

time and in different parts of the system, researchers can elucidate transport pathways,

degradation rates, and metabolic products.

General Workflow for Tracer Studies using Carbazole-d8

Introduce Carbazole-d8 Tracer
into the System

Collect Samples
Over Time/Location

Sample Extraction and
Concentration

GC-MS or LC-MS/MS Analysis
(Quantify Carbazole-d8 and Metabolites)

Data Interpretation:
Determine Fate, Transport, or Metabolism
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Workflow for Tracer Studies with Carbazole-d8.

Biological Significance of the Carbazole Moiety
While Carbazole-d8 itself is primarily used as an analytical tool, the carbazole structural motif is

found in many biologically active natural products and synthetic compounds.[3][4] Carbazole

derivatives have been investigated for a wide range of pharmacological activities, including

anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects.[3][4]

The metabolism of carbazole in biological systems is an important area of study. The

cytochrome P450 (CYP) family of enzymes plays a key role in the biotransformation of

carbazole and its derivatives.[5] Understanding these metabolic pathways is crucial for drug

development and toxicology.

Generalized Metabolic Pathway of Carbazole

Phase I Metabolism

Phase II Metabolism

Carbazole

Hydroxylated Metabolites

CYP450 Enzymes

Conjugated Metabolites
(e.g., Glucuronides, Sulfates)
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Generalized Metabolic Pathway of Carbazole.

Conclusion
High-purity Carbazole-d8 is an indispensable tool for modern analytical and research

laboratories. Its commercial availability from a variety of suppliers, coupled with well-

established analytical methods for its quality control, ensures its reliable performance. The

detailed experimental protocols provided in this guide for its use as an internal standard and a

tracer compound will aid researchers in designing and executing robust and accurate

experiments. Furthermore, an appreciation for the biological relevance of the carbazole core

structure provides a broader context for its application in drug metabolism and related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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